3,3,14-Trimethyl-6-methoxy-3,14-dihydro-7H-4-oxa-14-azabenzo[a]naphthacene-7-one

• Molecular Formula: C24H21NO3
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 11-methoxy-2,7,7-trimethyl-8-oxa-2-azapentacyclo[12.8.0.03,12.04,9.016,21]docosa-1(22),3,5,9,11,14,16,18,20-nonaen-13-one
• InChI: InChI=1S/C24H21NO3/c1-24(2)10-9-16-19(28-24)13-20(27-4)21-22(16)25(3)18-12-15-8-6-5-7-14(15)11-17(18)23(21)26/h5-13H,1-4H3
• InChI Key: UOISCARHVYSQMT-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CC2=C3C(=C(C=C2O1)OC)C(=O)C4=CC5=CC=CC=C5C=C4N3C)C
• Synonyms: benzo(b)acronycine

Description

3,3,14-Trimethyl-6-methoxy-3,14-dihydro-7H-4-oxa-14-azabenzo[a]naphthacene-7-one, also known as this compound, is a useful research compound. Its molecular formula is C24H21NO3 and its molecular weight is 371.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.5 g of the product obtained in Step B in 20 ml of anhydrous dimethylformamide there are slowly added, at 0° C., under an inert atmosphere, 0.16 g of sodium hydride and then, after 15 minutes, 0.65 ml of dimethyl sulphate (6 equivalents). After 1 hour, the reaction mixture is hydrolysed using ice and is then extracted with ethyl acetate. After washing the organic phase with aqueous sodium hydroxide solution, it is dried over sodium sulphate and then evaporated in vacuo. Chromatography over silica gel (cyclohexane/acetone: 98/2) allows 0.42 g of the expected product to be obtained. Melting point: 188° C.